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Compound of Interest

Compound Name: 2-Demethyilcolchicine
CAS No.: 7336-36-9
Cat. No.: B1346099
Get Quote
. J

Executive Safety Summary

2-Demethylcolchicine is a primary pharmacologically active metabolite of colchicine. Like its
parent compound, it is a potent microtubule polymerization inhibitor. It must be handled as a
High Potency Active Pharmaceutical Ingredient (HPAPI).

Primary Hazard: Fatal if swallowed (H300); May cause genetic defects (H340).[1][2][3]

Mechanism of Toxicity: Binds to tubulin, arresting mitosis at metaphase. Rapidly affects
tissues with high turnover (Gl tract, bone marrow).[4]

Occupational Exposure Band (OEB): Treat as OEB 4 (Control range: < 1 pg/m3).

Critical Directive: Do not handle on an open bench. All manipulation of dry powder must
occur within a certified containment device.

Personal Protective Equipment (PPE) Matrix
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This matrix defines the required protective barriers based on the physical state and quantity of

the compound handled.
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Technical Handling Protocol: The "Zero-Exposure"

Workflow
Phase A: Preparation & Engineering Setup

Objective: Establish a negative-pressure environment to prevent aerosolization.

 Verify Airflow: Ensure the Biological Safety Cabinet (BSC) or Fume Hood is operating at a

face velocity of 100 fpm (0.5 m/s).

 Static Elimination: Place an ionizing fan or anti-static gun inside the enclosure. 2-

Demethylcolchicine powder is prone to static charge, increasing dispersion risk during
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weighing.

» Lining: Cover the work surface with plastic-backed absorbent pads (absorbent side up) to
capture micro-spills.

Phase B: Weighing & Solubilization

Objective: Transfer solid to solution with minimal particulate generation.
o Double-Glove Technique: Don inner gloves (taped to lab coat cuffs) and outer gloves.

o Tare Weighing: Place the weighing boat/vial inside the balance. Never remove the balance
from the containment hood.

o Transfer: Use a disposable anti-static spatula.

o Scientific Rationale: Reusable spatulas require cleaning, creating a liquid waste stream
with high toxicity. Disposable tools allow for solid waste incineration, reducing exposure
risk.

» Solubilization: Add solvent (e.g., Methanol, DMSO) directly to the weighing vial if possible.

o Solubility Note: 2-Demethylcolchicine is soluble in methanol and DMSO. Dissolving
immediately "wets" the hazard, significantly reducing inhalation risk.

o Decontamination: Wipe the exterior of the vial with a methanol-dampened wipe before
removing it from the hood.

Phase C: Waste Disposal

o Solids: All spatulas, weigh boats, and outer gloves go into a sealed yellow
biohazard/cytotoxic waste bin inside the hood.

e Liquids: Collect in a dedicated "Cytotoxic Liquid Waste" carboy. Do not mix with general
organic solvents.

Visualizing the Safety Workflow
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The following diagram illustrates the "Hierarchy of Controls" applied specifically to 2-
Demethylcolchicine handling.
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Figure 1: Sequential safety workflow for handling high-potency colchicine metabolites. Note
that UV light is generally ineffective for chemical decontamination; physical removal via solvent
wiping is required.

Emergency Response Protocols
In Case of Accidental Exposure[7]

e Skin Contact:
o Immediately remove contaminated PPE.[5]
o Wash skin with soap and copious amounts of water for 15 minutes.
o Do not use alcohol on skin (increases permeability).
« Inhalation:
o Move to fresh air immediately.

o Seek medical attention.[1][2][3][6] Alert ER staff that the agent is a mitotic inhibitor
(colchicine derivative).

¢ Spill Cleanup (Powder):
o Do not sweep. Sweeping aerosolizes the powder.
o Cover spill with wet paper towels (water/methanol) to dampen.
o Scoop up damp material and place in a hazardous waste container.

Scientific Integrity & References

The protocols above are derived from the toxicology of the parent compound, Colchicine, and
standard HPAPI handling guidelines.

Key Mechanistic Insights
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» Genetic Toxicity: 2-Demethylcolchicine acts by binding to the colchicine-binding site of
tubulin. This disrupts microtubule dynamics, leading to aneuploidy (abnormal chromosome
number). This is why inhalation protection is non-negotiable; even sub-clinical doses can
induce cellular genetic damage over time [1].

e Permeation: Colchicine derivatives are lipophilic. Standard latex gloves offer insufficient
protection times (< 10 mins). Nitrile provides better resistance, but double gloving creates a
necessary air gap that slows permeation [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Colchicine: Biotoxin | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [Operational Safety Guide: 2-Demethylcolchicine (CAS
102491-80-5)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346099/docs#operational-safety-guide-2-
demethylcolchicine-cas-102491-80-5-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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